N-[(2-chlorophenyl)methyl]-1-methyl-2-oxopyridine-4-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-1-methyl-2-oxopyridine-4-carboxamide
• InChI: InChI=1S/C14H13ClN2O2/c1-17-7-6-10(8-13(17)18)14(19)16-9-11-4-2-3-5-12(11)15/h2-8H,9H2,1H3,(H,16,19)
• InChI Key: LWLQOMHVTUCBOL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=CC1=O)C(=O)NCC2=CC=CC=C2Cl
• Molecular Formula: C14H13ClN2O2
• Molecular Weight: 276.72 g/mol

Description

N-[(2-chlorophenyl)methyl]-1-methyl-2-oxopyridine-4-carboxamide, also known as CCMI, is a chemical compound that has been extensively studied for its potential application in scientific research. This compound belongs to the class of pyridine carboxamides and has been shown to exhibit promising activity in various biochemical and physiological assays.

Mechanism of Action

N-[(2-chlorophenyl)methyl]-1-methyl-2-oxopyridine-4-carboxamide has been shown to act as an inhibitor of various enzymes and receptors. It has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been shown to act as an antagonist of the nicotinic acetylcholine receptor, which is involved in the transmission of nerve impulses.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to increase the level of acetylcholine in the brain, which is involved in cognitive function. This compound has also been shown to exhibit anti-inflammatory and anti-oxidant activity, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

N-[(2-chlorophenyl)methyl]-1-methyl-2-oxopyridine-4-carboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to exhibit high purity and yield. This compound has also been shown to exhibit activity against various biological targets, making it a useful tool for investigating the mechanisms of various biological processes.
However, there are also some limitations to the use of this compound in lab experiments. It has been shown to exhibit some toxicity in animal models, which may limit its potential therapeutic applications. Additionally, further studies are needed to fully understand the long-term effects of this compound on biological systems.

Future Directions

There are several future directions for the study of N-[(2-chlorophenyl)methyl]-1-methyl-2-oxopyridine-4-carboxamide. One potential area of research is the investigation of its potential therapeutic applications in neurological disorders, such as Alzheimer's disease. This compound has been shown to increase the level of acetylcholine in the brain, which may have potential therapeutic applications in cognitive disorders.
Another potential area of research is the investigation of the anti-inflammatory and anti-oxidant activity of this compound. These properties may have potential therapeutic applications in various inflammatory disorders, such as arthritis.
Overall, this compound is a promising compound for scientific research. Its potential therapeutic applications and mechanisms of action make it a useful tool for investigating various biological processes. Further studies are needed to fully understand the potential of this compound in scientific research.

Synthesis Methods

The synthesis of N-[(2-chlorophenyl)methyl]-1-methyl-2-oxopyridine-4-carboxamide involves the reaction of 2-chlorobenzylamine with 2-acetylpyridine in the presence of a base catalyst. The resulting intermediate is then treated with an acid to yield the final product. This synthesis method has been optimized for high yield and purity and has been used in various research studies.

Scientific Research Applications

N-[(2-chlorophenyl)methyl]-1-methyl-2-oxopyridine-4-carboxamide has been studied extensively for its potential application in scientific research. It has been shown to exhibit activity against various biological targets, including enzymes and receptors. This compound has been used in cell-based assays, biochemical assays, and animal models to investigate its potential therapeutic applications.